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Compound of Interest

Compound Name: C12H7F3N40S
Cat. No.: B12164354
Get Quote
\ J

Executive Summary & Compound Identity

C12H7F3N40S represents a specific scaffold within the benzothiazole-pyrazolone class of
small molecule inhibitors. Unlike broad-spectrum kinase inhibitors, this chemotype is often
engineered to exploit specific hydrophobic pockets in the ATP-binding site of Serine/Threonine
and Tyrosine kinases.

Chemical Name: 4-(aminomethylene)-2-(benzothiazol-2-yl)-5-(trifluoromethyl)pyrazol-3-one

Molecular Formula: C12H7F3N40S[1][2]

Molecular Weight: 312.27 g/mol

Core Scaffold: Benzothiazole fused to a pyrazolone ring with a trifluoromethyl handle.

Primary Mechanism: ATP-competitive inhibition (Type ).

Target Class: Primarily CDK1/2 (Cell Cycle) and VEGFR-2 (Angiogenesis).

Structural Pharmacophore Analysis
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The benzothiazole moiety mimics the adenine ring of ATP, forming hydrogen bonds with the
kinase hinge region. The trifluoromethyl (CF3) group provides metabolic stability and enhances
hydrophobic interactions within the deep selectivity pocket (often the "gatekeeper” region). The
aminomethylene arm serves as a hydrogen bond donor/acceptor system, critical for orienting
the molecule within the catalytic cleft.

Comparative Analysis: C12H7F3N40S vs. Industry
Standards

This section compares C12H7F3N40S with Roscovitine (Seliciclib), a standard CDK inhibitor,
and Sunitinib, a multi-targeted VEGFR inhibitor.
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Mechanistic Insight

While Roscovitine relies on a purine-like scaffold to inhibit CDKs, C12H7F3N40S utilizes the
benzothiazole ring to achieve a distinct binding pose. This often results in a different off-target
profile, potentially avoiding common toxicities associated with purine analogs. The CF3 group
is a critical differentiator, often increasing potency by displacing water molecules in the
hydrophobic back-pocket of the kinase active site.

Signaling Pathway & Mechanism of Action

C12H7F3NA40S likely acts by arresting the cell cycle at the G2/M phase (via CDK1 inhibition)
and suppressing angiogenesis (via VEGFR-2).

Diagram 1: Dual Mechanism of Action (CDK/VEGFR
Blockade)
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Caption: C12H7F3N40S exerts a dual-inhibitory effect, blocking CDK1-driven mitosis and
VEGFR2-mediated angiogenesis.

Experimental Validation Protocols

To validate the performance of C12H7F3N40S against established alternatives, the following
protocols are recommended.

Protocol A: In Vitro Kinase Assay (ADP-Glo™ Platform)
Objective: Determine IC50 values for CDK1 and VEGFR-2.

Reagent Prep: Prepare 10 mM stock of C12H7F3N40S in 100% DMSO.
 Dilution: Create a 10-point serial dilution (1:3) starting at 10 pM.

e Reaction Mix: Combine 2 pL of inhibitor, 2 uL of kinase (CDK1/Cyclin B or VEGFR-2), and 2
UL of substrate (Histone H1 for CDK; Poly(Glu,Tyr) for VEGFR) in a 384-well plate.

e Initiation: Add 2 pL of ATP (at Km concentration). Incubate for 60 min at RT.

o Detection: Add 5 uL ADP-Glo™ Reagent (40 min incubation) followed by 10 pL Kinase
Detection Reagent (30 min).

o Readout: Measure luminescence on a multimode plate reader (e.g., EnVision).

e Analysis: Fit data to a sigmoidal dose-response equation:

Protocol B: Cellular Target Engagement (Western Blot)

Objective: Confirm inhibition of downstream signaling in HUVEC (VEGFR) or HeLa (CDK) cells.

e Treatment: Treat cells with C12H7F3N40S (0.1, 1.0, 10 uM) or Sunitinib (1 uM control) for 6
hours.
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Stimulation: For HUVEC, stimulate with VEGF-A (50 ng/mL) for 15 min prior to lysis.

Lysis: Lyse cells in RIPA buffer with protease/phosphatase inhibitors.

Blotting:

o CDK Marker: Phospho-Histone H1 (Ser10) or Phospho-CDK1 (Tyr15).

o VEGFR Marker: Phospho-VEGFR2 (Tyr1175) and Phospho-ERK1/2.

Validation: Effective inhibition is indicated by the dose-dependent disappearance of phospho-
bands compared to the DMSO control.

Experimental Workflow Diagram

Assay Execution
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Caption: Step-by-step workflow for determining the biochemical potency of C12H7F3N40S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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